2-(2-Chloroquinazolin-4-yl)-9-phenyl-9H-carbazole

• IUPAC Name: 2-(2-chloroquinazolin-4-yl)-9-phenylcarbazole
• InChI: InChI=1S/C26H16ClN3/c27-26-28-22-12-6-4-11-21(22)25(29-26)17-14-15-20-19-10-5-7-13-23(19)30(24(20)16-17)18-8-2-1-3-9-18/h1-16H
• InChI Key: XCNYSGLGEPGIPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3C4=C2C=C(C=C4)C5=NC(=NC6=CC=CC=C65)Cl
• Molecular Formula: C26H16ClN3
• Molecular Weight: 405.9 g/mol

Description

Quinazoline and quinazolinone are heterocyclic compounds that have drawn significant attention due to their wide range of applications in pharmaceutical chemistry. They are reported for their diversified biological activities, and compounds with different substitutions might interact with various target receptors.

Synthesis Analysis

The synthesis of quinazoline and quinazolinone derivatives often involves cyclization reactions. For example, anthranilic acid can react with urea to form a 2,4-dihydroxyquinazoline intermediate. This intermediate can then be treated with phosphorus oxychloride to form 2,4-dichloroquinazoline.

Molecular Structure Analysis

Quinazoline is a fused six-member aromatic ring (a benzene ring and a pyrimidine ring are fused). Many substituted quinazoline and quinazolinone derivatives possess a wide range of bioactivities.

Chemical Reactions Analysis

Quinazoline and quinazolinone derivatives can undergo various chemical reactions. For example, 2,4-dichloroquinazoline can react with thiomorpholine to form a new compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of quinazoline and quinazolinone derivatives can vary widely depending on their specific structures. For example, the molecular weight of 4-[(2-Chloroquinazolin-4-yl)amino]phenol is 271.70 g/mol.

Scientific Research Applications

Synthesis of Quinazoline Derivatives

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Anticancer Activity

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Anti-Inflammatory Activity

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Antimicrobial Activity

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Antihypertensive Activity

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Antidepressant Activity

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Mechanism of Action

Mode of Action

Quinazoline derivatives are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Quinazoline derivatives are known to influence a broad range of biological activities, including anti-inflammatory, antitubercular, and antiviral activities .

Safety and Hazards

The safety and hazards associated with quinazoline and quinazolinone derivatives can vary widely depending on their specific structures and uses. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific compounds for detailed safety information.

Future Directions

The future directions of research on quinazoline and quinazolinone derivatives are likely to continue focusing on their synthesis and biological activities. These compounds have shown promise in a wide range of applications, from antimicrobial and anticancer agents to inhibitors of various enzymes.